Cas no 1361884-67-4 (3-(Aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 3-(Aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1361884-67-4
• MF: C₉H₉F₅N₂O
• MW: 256.172579526901
• CID: 4932694
• Update Time: 2025-05-20

3-(Aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C9H9F5N2O/c10-8(11)6-1-5(9(12,13)14)4(2-15)7(3-17)16-6/h1,8,17H,2-3,15H2
• InChI Key： JOGQIEPHKJXKRR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)F)N=C(CO)C=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1

Additional information on 3-(Aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol

Introduction to 3-(Aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol (CAS No. 1361884-67-4)

3-(Aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by the CAS number 1361884-67-4, is characterized by its unique structural features, which include multiple fluorinated substituents and an amine functional group. These structural attributes not only contribute to its distinct chemical properties but also open up a wide array of potential applications in drug development and synthetic chemistry.

The presence of difluoromethyl and trifluoromethyl groups in the molecular structure imparts significant electronic and steric effects, which can influence the compound's reactivity, solubility, and metabolic stability. These fluorinated moieties are particularly valuable in medicinal chemistry due to their ability to enhance binding affinity, metabolic resistance, and overall pharmacological efficacy. The aminomethyl group further extends the compound's versatility, allowing for further functionalization and conjugation with other bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets at an unprecedented level of detail. Studies suggest that the 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol scaffold may exhibit promising activity against various therapeutic targets, including enzymes and receptors involved in inflammatory pathways, cancer signaling, and central nervous system disorders. The compound's ability to modulate these pathways makes it a compelling candidate for further investigation in preclinical and clinical settings.

In the realm of drug discovery, the synthesis of fluorinated pyridines has been a focal point due to their prevalence in bioactive molecules. The 6-(difluoromethyl) and 4-(trifluoromethyl) substituents in this compound are particularly noteworthy, as they have been shown to improve pharmacokinetic profiles by enhancing lipophilicity and reducing susceptibility to enzymatic degradation. Additionally, the pyridine-2-methanol moiety provides a hydroxyl group that can participate in hydrogen bonding interactions, further enhancing binding affinity to biological targets.

The aminomethyl group serves as a versatile handle for chemical modifications, enabling the attachment of various pharmacophores or biomolecules through amide or urea linkages. This feature is particularly useful in the development of prodrugs or conjugates designed for targeted delivery systems. Furthermore, the compound's structure allows for exploration of different stereochemical configurations, which can significantly impact its pharmacological properties.

Recent studies have highlighted the potential of fluorinated pyridines as key structural elements in antiviral and anticancer agents. The unique electronic properties induced by the difluoromethyl and trifluoromethyl groups can disrupt viral replication mechanisms or interfere with oncogenic signaling pathways. For instance, computational studies have predicted that derivatives of 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol may interact with viral proteases or kinases with high specificity and affinity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired fluorinated pyridine core. The introduction of the aminomethyl group typically involves nucleophilic substitution or reduction reactions, which must be carefully optimized to prevent unwanted side products.

Evaluation of the compound's pharmacological profile has revealed several promising attributes. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress, suggesting potential therapeutic benefits in conditions such as arthritis or neurodegenerative diseases. Additionally, preliminary animal models have shown that derivatives of this compound exhibit favorable pharmacokinetic properties, including good oral bioavailability and prolonged circulation times.

The role of fluorine atoms in modulating drug properties cannot be overstated. The electron-withdrawing nature of fluorine substituents can enhance metabolic stability by preventing oxidative degradation. Furthermore, fluorine atoms can influence solubility profiles, allowing drugs to be formulated into diverse delivery systems. The presence of multiple fluorinated groups in 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol suggests that it may exhibit enhanced bioavailability compared to non-fluorinated analogs.

Future research directions for this compound include exploring its potential as a lead molecule for drug development programs targeting neglected tropical diseases or rare genetic disorders. The structural flexibility provided by the aminomethyl group allows for rapid diversification of the chemical space, enabling high-throughput screening campaigns to identify novel bioactive derivatives. Additionally, advances in green chemistry principles may facilitate more sustainable synthetic routes for producing this compound at scale.

The integration of machine learning algorithms into drug discovery workflows has accelerated the identification of promising candidates like 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol. Predictive models can analyze large datasets to predict binding affinities, toxicity profiles, and other pharmacokinetic parameters before experimental validation is conducted. This approach not only saves time but also reduces costs associated with traditional trial-and-error screening methods.

In conclusion,3-(Aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol (CAS No. 1361884-67-4) represents a structurally complex yet promising candidate for pharmaceutical development. Its unique combination of fluorinated substituents and functional groups makes it an attractive scaffold for designing next-generation therapeutics targeting a broad spectrum of diseases. Continued investigation into its synthesis, pharmacology, and potential clinical applications will undoubtedly contribute valuable insights into modern drug discovery efforts.